Cas no 2387312-60-7 (5-({[(Tert-butoxy)carbonyl]amino}methyl)thieno[3,2-b]thiophene-2-carboxylic acid)

• Product Name: 5-({[(Tert-butoxy)carbonyl]amino}methyl)thieno[3,2-b]thiophene-2-carboxylic acid
• CAS No: 2387312-60-7
• MF: C₁₃H₁₅NO₄S₂
• MW: 313.392501115799
• CID: 6381990
• PubChem ID: 165886074
• Update Time: 2025-11-01

5-({[(Tert-butoxy)carbonyl]amino}methyl)thieno[3,2-b]thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6498522
• 2387312-60-7
• 5-({[(tert-butoxy)carbonyl]amino}methyl)thieno[3,2-b]thiophene-2-carboxylic acid
• 5-({[(Tert-butoxy)carbonyl]amino}methyl)thieno[3,2-b]thiophene-2-carboxylic acid

• Inchi： 1S/C13H15NO4S2/c1-13(2,3)18-12(17)14-6-7-4-8-9(19-7)5-10(20-8)11(15)16/h4-5H,6H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： ZNVXGXYRTXQRLG-UHFFFAOYSA-N
• SMILES： S1C2C=C(C(=O)O)SC=2C=C1CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 313.04425031g/mol
• Monoisotopic Mass: 313.04425031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 132Ų

Additional information on 5-({[(Tert-butoxy)carbonyl]amino}methyl)thieno[3,2-b]thiophene-2-carboxylic acid

Introduction to 5-({[(Tert-butoxy)carbonyl]amino}methyl)thieno[3,2-b]thiophene-2-carboxylic Acid (CAS No. 2387312-60-7)

5-({[(Tert-butoxy)carbonyl]amino}methyl)thieno[3,2-b]thiophene-2-carboxylic acid, identified by its CAS number 2387312-60-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the thiophene derivatives, a class of heterocyclic compounds known for their diverse biological activities and structural versatility. The presence of multiple functional groups, including an amide linkage and a carboxylic acid moiety, makes this molecule a promising candidate for further chemical modifications and applications.

The structure of 5-({[(Tert-butoxy)carbonyl]amino}methyl)thieno[3,2-b]thiophene-2-carboxylic acid features a thiophene ring fused with a benzothiophene moiety, providing a unique scaffold for drug design. The amide group, protected by a tert-butoxy carbonyl (Boc) group, ensures stability during synthetic processes while maintaining reactivity for subsequent derivatization. This dual functionality makes it an attractive building block for the development of novel therapeutic agents.

In recent years, there has been growing interest in thiophene-based compounds due to their potential applications in medicinal chemistry. These derivatives have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 5-({[(Tert-butoxy)carbonyl]amino}methyl)thieno[3,2-b]thiophene-2-carboxylic acid allows for interactions with biological targets that could lead to the discovery of new drugs. For instance, the thiophene ring can engage in π-stacking interactions with nucleic acids or proteins, while the amide group can participate in hydrogen bonding, enhancing binding affinity.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more complex molecules. The carboxylic acid group at the 2-position of the benzothiophene ring can be readily modified through esterification, amidation, or coupling reactions, enabling the creation of a wide array of derivatives. Similarly, the Boc-protected amine can be deprotected under mild acidic conditions to yield a free amine group, which can then be further functionalized. This flexibility makes 5-({[(Tert-butoxy)carbonyl]amino}methyl)thieno[3,2-b]thiophene-2-carboxylic acid a valuable tool in synthetic chemistry.

The pharmaceutical industry has been particularly interested in thiophene derivatives due to their ability to modulate various biological pathways. For example, some thiophene-based compounds have shown promise as kinase inhibitors, which are crucial in cancer therapy. The structural features of 5-({[(Tert-butoxy)carbonyl]amino}methyl)thieno[3,2-b]thiophene-2-carboxylic acid suggest that it could be used to develop inhibitors targeting specific kinases involved in tumor growth and progression. Additionally, its potential as an antioxidant has been explored, with studies indicating that thiophene derivatives can scavenge reactive oxygen species and protect against oxidative stress.

In materials science, thiophene-based compounds are also valued for their electronic properties. They can be incorporated into organic semiconductors and conductive polymers due to their ability to form stable π-conjugated systems. The unique electronic structure of 5-({[(Tert-butoxy)carbonyl]amino}methyl)thieno[3,2-b]thiophene-2-carboxylic acid makes it a candidate for applications in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). These applications leverage the compound's ability to facilitate charge transport and emission processes.

The synthesis of 5-({[(Tert-butoxy)carbonyl]amino}methyl)thieno[3,2-b]thiophene-2-carboxylic acid involves multiple steps that require careful optimization to ensure high yield and purity. Typically, the synthesis begins with the preparation of the thienothiophene core through cyclization reactions. Subsequent functionalization steps include introducing the amine and carboxylic acid groups while protecting the amine with a Boc group to prevent unwanted side reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct complex molecular frameworks efficiently.

The use of computational methods has become increasingly important in the study of this compound. Molecular modeling and quantum mechanical calculations can provide insights into its electronic structure and reactivity. These computational approaches help researchers predict how 5-({[(Tert-butoxy)carbonyl]amino}methyl)thieno[3,2-b]thiophene-2-carboxylic acid will interact with biological targets and how it can be modified to enhance its pharmacological properties. Such simulations are essential for guiding experimental design and optimizing synthetic routes.

In conclusion, 5-({[(Tert-butoxy)carbonyl]amino}methyl)thieno[3,2-b]thiophene-2-carboxylic acid is a versatile compound with significant potential in both pharmaceuticals and materials science. Its unique structural features and functional groups make it an excellent candidate for further research and development. As our understanding of its properties grows, so too will its applications in drug discovery and advanced materials engineering. The continued exploration of thiophene derivatives like this one promises to yield new insights and innovations across multiple scientific disciplines.